4-[2-(3,5-Dichlorophenyl)-4-pyrimidinyl]phenyl methyl ether

• Molecular Formula: C17H12Cl2N2O
• Molecular Weight: 331.2 g/mol
• IUPAC Name: 2-(3,5-dichlorophenyl)-4-(4-methoxyphenyl)pyrimidine
• InChI: InChI=1S/C17H12Cl2N2O/c1-22-15-4-2-11(3-5-15)16-6-7-20-17(21-16)12-8-13(18)10-14(19)9-12/h2-10H,1H3
• InChI Key: DDODZIDUXXKKPO-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C2=NC(=NC=C2)C3=CC(=CC(=C3)Cl)Cl

Description

4-[2-(3,5-Dichlorophenyl)-4-pyrimidinyl]phenyl methyl ether, also known as DPCPX, is a potent and selective antagonist of the adenosine A1 receptor. This chemical compound has been extensively studied in scientific research for its potential therapeutic applications in various diseases.

Mechanism of Action

4-[2-(3,5-Dichlorophenyl)-4-pyrimidinyl]phenyl methyl ether acts as a competitive antagonist of the adenosine A1 receptor, blocking the binding of adenosine to the receptor and preventing its downstream signaling pathways. This mechanism of action has been shown to have therapeutic potential in various diseases, including ischemic heart disease, Parkinson’s disease, and cancer.
Biochemical and Physiological Effects:
4-[2-(3,5-Dichlorophenyl)-4-pyrimidinyl]phenyl methyl ether has been shown to have various biochemical and physiological effects in scientific research. Studies have demonstrated that 4-[2-(3,5-Dichlorophenyl)-4-pyrimidinyl]phenyl methyl ether can reduce blood pressure and heart rate in animal models of hypertension. Additionally, 4-[2-(3,5-Dichlorophenyl)-4-pyrimidinyl]phenyl methyl ether has been shown to improve cognitive function in animal models of Alzheimer’s disease.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[2-(3,5-Dichlorophenyl)-4-pyrimidinyl]phenyl methyl ether in lab experiments is its high selectivity for the adenosine A1 receptor, which allows for precise targeting of this receptor in various physiological processes. However, one limitation of using 4-[2-(3,5-Dichlorophenyl)-4-pyrimidinyl]phenyl methyl ether is its potential for off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for scientific research on 4-[2-(3,5-Dichlorophenyl)-4-pyrimidinyl]phenyl methyl ether. One potential area of study is the development of more potent and selective antagonists of the adenosine A1 receptor for therapeutic applications. Additionally, further research is needed to elucidate the molecular mechanisms underlying the therapeutic effects of 4-[2-(3,5-Dichlorophenyl)-4-pyrimidinyl]phenyl methyl ether in various diseases. Finally, studies investigating the potential role of 4-[2-(3,5-Dichlorophenyl)-4-pyrimidinyl]phenyl methyl ether in combination therapy with other drugs are warranted.
Conclusion:
In conclusion, 4-[2-(3,5-Dichlorophenyl)-4-pyrimidinyl]phenyl methyl ether, or 4-[2-(3,5-Dichlorophenyl)-4-pyrimidinyl]phenyl methyl ether, is a potent and selective antagonist of the adenosine A1 receptor that has been extensively studied in scientific research for its potential therapeutic applications in various diseases. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been thoroughly investigated. There are several future directions for scientific research on 4-[2-(3,5-Dichlorophenyl)-4-pyrimidinyl]phenyl methyl ether, including the development of more potent and selective antagonists and further elucidation of its molecular mechanisms of action.

Synthesis Methods

The synthesis of 4-[2-(3,5-Dichlorophenyl)-4-pyrimidinyl]phenyl methyl ether involves several steps, including the reaction of 3,5-dichlorophenylhydrazine with ethyl 2-bromoacetate to form 2-(3,5-dichlorophenyl)hydrazinecarboxylate. This compound is then reacted with 4-bromophenyl methyl ether to form 4-[2-(3,5-dichlorophenyl)-4-pyrimidinyl]phenyl methyl ether.

Scientific Research Applications

4-[2-(3,5-Dichlorophenyl)-4-pyrimidinyl]phenyl methyl ether has been studied extensively in scientific research for its potential therapeutic applications in various diseases, including cardiovascular diseases, neurological disorders, and cancer. The adenosine A1 receptor has been shown to play a crucial role in the regulation of various physiological processes, including blood pressure, heart rate, and neurotransmitter release.